ethyl 4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-amido)benzoate

• IUPAC Name: ethyl 4-[[1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H26N4O3/c1-2-29-22(28)16-6-8-18(9-7-16)23-21(27)15-10-12-26(13-11-15)20-14-17-4-3-5-19(17)24-25-20/h6-9,14-15H,2-5,10-13H2,1H3,(H,23,27)
• InChI Key: HLBBBQQWCGADAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=NN=C4CCCC4=C3
• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol

Description

Ethyl 4-(1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}piperidine-4-amido)benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related heterocyclic compounds, such as piperidine and pyridine derivatives, involves complex reactions that yield chiral building blocks for alkaloid synthesis through asymmetric intramolecular Michael reactions. These processes allow for the creation of versatile chiral compounds used in further synthetic applications, demonstrating the compound's importance in the synthesis of enantiopure compounds and its potential in asymmetric synthesis (Hirai et al., 1992).

• Research on the synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, highlights the application of related chemical processes. This involves coupling reactions and the development of large-scale synthesis methods supporting preclinical and clinical studies, which underscores the compound's significance in drug development and pharmaceutical research (Andersen et al., 2013).

Applications in Medicinal Chemistry

• The study of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones shows the compound's role in the development of novel compounds with potential therapeutic applications. This research indicates the versatility of related compounds in synthesizing structures with significant chemical and biological activities, such as potential antimicrobial properties (Bekircan & Bektaş, 2008).

• The creation of novel benzo[4,5]imidazo[1,2-a]pyridine derivatives through reactions involving ethyl 2,4-dioxo-4-arylbutanoate derivatives in the presence of piperidine demonstrates the compound's utility in synthesizing new molecular structures with potential applications in drug discovery and development (Goli-Garmroodi et al., 2015).

Potential Therapeutic Applications

• The synthesis of 3-pyridinecarboxylates with potential vasodilation properties through aromatic nucleophilic substitution reactions showcases the compound's relevance in creating molecules with specific physiological effects, such as vasodilation, which could have implications in cardiovascular therapies (Girgis et al., 2008).